Cas no 1253978-16-3 (2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde)

• Product Name: 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde
• CAS No: 1253978-16-3
• MF: C₁₁H₂₂O₂Si
• MW: 214.37668466568
• CID: 5463787
• Update Time: 2025-07-02

2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde
• 2-[1-[tert-butyl(dimethyl)silyl]oxycyclopropyl]acetaldehyde
• Z2718940671
• 2-{1-[(tert-butyldimethylsilyl)oxy]cyclopropyl}acetaldehyde
• Cyclopropaneacetaldehyde, 1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde

• Inchi： 1S/C11H22O2Si/c1-10(2,3)14(4,5)13-11(6-7-11)8-9-12/h9H,6-8H2,1-5H3
• InChI Key： DHQHYAJJUXLKJM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1(CC=O)CC1

Computed Properties

• Exact Mass: 214.138906475 g/mol
• Monoisotopic Mass: 214.138906475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 214.38

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 230.7±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde

Comprehensive Overview of 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde (CAS No. 1253978-16-3)

2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde (CAS No. 1253978-16-3) is a highly specialized organic compound widely utilized in advanced synthetic chemistry and pharmaceutical research. This compound, featuring a cyclopropyl ring and a tert-butyldimethylsilyl (TBS) protecting group, is pivotal in the construction of complex molecular architectures. Its unique structure makes it a valuable intermediate for drug discovery, particularly in the development of small-molecule therapeutics and bioconjugates. Researchers frequently search for "TBS-protected aldehydes" or "cyclopropyl aldehyde derivatives" due to their relevance in modern organic synthesis.

The growing interest in 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde aligns with the surge in demand for high-purity intermediates in the pharmaceutical industry. With the rise of AI-driven drug discovery and green chemistry, this compound has gained attention for its potential in sustainable synthesis routes. Questions like "How to deprotect TBS groups efficiently?" or "Applications of cyclopropane in medicinal chemistry" are frequently explored in academic and industrial forums, highlighting its significance.

From a structural perspective, the tert-butyldimethylsilyloxy moiety offers excellent stability under various reaction conditions, making it a preferred choice for multistep syntheses. The aldehyde functional group further enhances its reactivity, enabling diverse transformations such as reductive amination or Wittig reactions. These properties are critical for researchers working on peptide modifications or catalysis, areas that dominate current scientific literature.

In the context of SEO optimization, this compound's nomenclature includes key terms like "TBS-protected cyclopropane aldehyde" and "CAS 1253978-16-3 supplier," which are frequently queried in chemical databases. The integration of sustainable synthesis and bioactive molecule design further enhances its relevance in contemporary research. As the pharmaceutical industry shifts toward fragment-based drug design, intermediates like 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde are likely to remain in high demand.

In summary, 2-(1-(Tert-butyldimethylsilyloxy)cyclopropyl)acetaldehyde represents a critical building block in modern organic chemistry, bridging the gap between academic research and industrial applications. Its versatility and stability ensure its continued use in cutting-edge projects, from drug development to material science.